Cas no 7735-57-1 (2-oxo-2H-1,3-benzoxathiol-5-yl benzoate)

• Product Name: 2-oxo-2H-1,3-benzoxathiol-5-yl benzoate
• CAS No: 7735-57-1
• MF: C₁₄H₈O₄S
• MW: 272.275922775269
• CID: 3061610
• PubChem ID: 705424
• Update Time: 2025-05-20

2-oxo-2H-1,3-benzoxathiol-5-yl benzoate Chemical and Physical Properties

Names and Identifiers

• 2-oxo-1,3-benzoxathiol-5-yl benzoate
• 2-oxo-2H-1,3-benzoxathiol-5-yl benzoate
• AKOS000573872
• Benzoic acid 2-oxo-benzo[1,3]oxathiol-5-yl ester
• DTXSID901287870
• CBMicro_020251
• CCG-8085
• SR-01000474787-1
• SR-01000474787
• F0896-0174
• 2-Oxobenzo[d][1,3]oxathiol-5-yl benzoate
• 5-(Benzoyloxy)-1,3-benzoxathiol-2-one
• 2-Oxobenzo[d][1,3]oxathiol-5-ylbenzoate
• CS-0365361
• 7735-57-1
• BIM-0020198.P001
• IDI1_002904
• Oprea1_042900
• Oprea1_779078
• EU-0076162
• (2-oxo-1,3-benzoxathiol-5-yl) benzoate
• HMS1380O09
• ChemDiv2_004189

• MDL： MFCD00685426
• Inchi： 1S/C14H8O4S/c15-13(9-4-2-1-3-5-9)17-10-6-7-11-12(8-10)19-14(16)18-11/h1-8H
• InChI Key： SFJPOFFPMVAJAE-UHFFFAOYSA-N
• SMILES： S1C(=O)OC2C=CC(=CC1=2)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 272.01432991Da
• Monoisotopic Mass: 272.01432991Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 77.9Ų

Additional information on 2-oxo-2H-1,3-benzoxathiol-5-yl benzoate

Professional Introduction to 2-oxo-2H-1,3-benzoxathiol-5-yl benzoate (CAS No. 7735-57-1)

2-oxo-2H-1,3-benzoxathiol-5-yl benzoate, with the chemical formula C₁₄H₉O₄S, is a significant compound in the field of chemical and pharmaceutical research. This compound, identified by its CAS number CAS No. 7735-57-1, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The benzoxathiol moiety within its structure contributes to its reactivity and makes it a valuable scaffold for the development of novel therapeutic agents.

The synthesis of 2-oxo-2H-1,3-benzoxathiol-5-yl benzoate involves a series of well-defined chemical reactions that highlight the compound's versatility. The benzoxathiol ring system is known for its ability to participate in various organic transformations, including nucleophilic substitution and cyclization reactions. These properties make it an attractive building block for designing molecules with specific biological activities.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacophores due to their diverse biological effects. The benzoxathiol scaffold has been explored in the development of compounds with potential antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have demonstrated that derivatives of benzoxathiol can interact with biological targets such as enzymes and receptors, leading to therapeutic effects.

The chemical stability of 2-oxo-2H-1,3-benzoxathiol-5-yl benzoate under various conditions is another critical aspect that has been investigated. Research indicates that this compound maintains its structural integrity under moderate temperatures and pH conditions, making it suitable for formulation in pharmaceutical products. Additionally, its solubility profile in common organic solvents allows for easy incorporation into drug delivery systems.

One of the most compelling areas of research involving 2-oxo-2H-1,3-benzoxathiol-5-yl benzoate is its application in the design of metal chelating agents. Metal ions such as iron and copper are known to play crucial roles in various pathological processes, including oxidative stress and inflammation. By developing compounds that can selectively bind these metal ions, researchers aim to modulate their activity and mitigate associated diseases.

The pharmacokinetic properties of 2-oxo-2H-1,3-benzoxathiol-5-yl benzoate have also been studied to understand its potential as a drug candidate. Preliminary data suggest that this compound exhibits reasonable bioavailability and metabolic stability, which are essential factors for successful drug development. Further investigations are ongoing to optimize its pharmacokinetic profile and enhance its therapeutic efficacy.

In conclusion, 2-oxo-2H-1,3-benzoxathiol-5-yl benzoate represents a promising compound in the realm of medicinal chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further research and development. As our understanding of its properties continues to grow, so too will its applications in addressing various health challenges.